Cas no 1610046-62-2 (aspidostomide C)

aspidostomide C structure
aspidostomide C structure
Product Name:aspidostomide C
CAS No:1610046-62-2
MF:C17H11Br5N2O3
MW:690.800840616226
CID:4770948
Update Time:2024-03-01

aspidostomide C Chemical and Physical Properties

Names and Identifiers

    • aspidostomide C
    • 3,4,5-tribromo-N-[(2S)-2-(3,5-dibromo-4-hydroxyphenyl)-2-hydroxyethyl]-1H-indole-2-carboxamide
    • Inchi: 1S/C17H11Br5N2O3/c18-7-1-2-10-12(13(7)21)14(22)15(24-10)17(27)23-5-11(25)6-3-8(19)16(26)9(20)4-6/h1-4,11,24-26H,5H2,(H,23,27)/t11-/m1/s1
    • InChI Key: IZXKDVRAZUASKN-LLVKDONJSA-N
    • SMILES: BrC1C2C(=C(C=CC=2NC=1C(NC[C@H](C1C=C(C(=C(C=1)Br)O)Br)O)=O)Br)Br

Computed Properties

  • Exact Mass: 689.66456 g/mol
  • Monoisotopic Mass: 685.66866 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 690.8
  • XLogP3: 5.6
  • Topological Polar Surface Area: 85.4

aspidostomide C Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A003265-1mg
Aspidostomide C
1610046-62-2
1mg
$190.00 2023-06-13
TRC
A003265-10mg
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$1499.00 2023-06-13
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